2-[[(4-Carbamoylphenyl)sulfonylamino]methyl]-3-methylbutanoic acid

• IUPAC Name: 2-[[(4-carbamoylphenyl)sulfonylamino]methyl]-3-methylbutanoic acid
• InChI: InChI=1S/C13H18N2O5S/c1-8(2)11(13(17)18)7-15-21(19,20)10-5-3-9(4-6-10)12(14)16/h3-6,8,11,15H,7H2,1-2H3,(H2,14,16)(H,17,18)
• InChI Key: IXVSFQIZBUBJFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CNS(=O)(=O)C1=CC=C(C=C1)C(=O)N)C(=O)O
• Molecular Formula: C13H18N2O5S
• Molecular Weight: 314.36 g/mol

Description

2-[[(4-Carbamoylphenyl)sulfonylamino]methyl]-3-methylbutanoic acid, commonly known as CMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. CMS is a synthetic compound that belongs to the class of sulfonylureas and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of CMS is not fully understood. However, it is believed to work by activating the ATP-sensitive potassium channels (KATP) in the pancreatic beta cells, leading to an increase in insulin secretion. CMS has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis. Activation of the AMPK pathway results in the inhibition of gluconeogenesis and the stimulation of glucose uptake in peripheral tissues.
Biochemical and Physiological Effects:
CMS has been shown to have several biochemical and physiological effects. It has been reported to increase insulin sensitivity, reduce blood glucose levels, and improve lipid metabolism. CMS has also been found to reduce inflammation and oxidative stress in various tissues. In addition, CMS has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

CMS has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. CMS is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, CMS has some limitations for lab experiments. It is relatively expensive compared to other compounds used in medical research. In addition, the exact mechanism of action of CMS is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the research on CMS. One potential area of research is the development of more potent and selective analogs of CMS. Another area of research is the investigation of the potential applications of CMS in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. In addition, the development of novel drug delivery systems for CMS could improve its efficacy and reduce its side effects. Finally, the investigation of the long-term effects of CMS on human health is an important area of research that requires further investigation.
Conclusion:
In conclusion, CMS is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. CMS has been shown to have antidiabetic, anti-inflammatory, and anticancer properties. It works by activating the KATP channels and the AMPK pathway, leading to an increase in insulin secretion and the inhibition of gluconeogenesis. CMS has several advantages for lab experiments, but it also has some limitations. The future directions for the research on CMS include the development of more potent analogs, investigation of potential applications in other diseases, and the investigation of long-term effects on human health.

Synthesis Methods

The synthesis of CMS involves the reaction between 4-carbamoylbenzenesulfonyl chloride and 3-methyl-2-butanol in the presence of a base such as triethylamine. The reaction results in the formation of CMS as a white crystalline solid. The purity of CMS can be improved by recrystallization from a suitable solvent. The synthesis of CMS is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

CMS has been extensively studied for its potential applications in medical research. It has been reported to have antidiabetic, anti-inflammatory, and anticancer properties. CMS has been shown to increase insulin secretion and improve glucose tolerance in animal models of type 2 diabetes. It has also been found to reduce inflammation and oxidative stress in various tissues, including the liver, kidney, and brain. In addition, CMS has been shown to inhibit the proliferation of cancer cells and induce apoptosis.